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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of gold nanoparticles (AuNPs) as signal reporters in lateral flow immunoassays
(LFIAs). This document covers the fundamental principles, experimental procedures, data
interpretation, and troubleshooting to guide researchers in developing robust and sensitive
rapid diagnostic tests.

Introduction to Gold Nanoparticle-Based Lateral
Flow Immunoassays

Lateral flow immunoassays, also known as immunochromatographic strip tests, are simple,
rapid, and cost-effective paper-based platforms for the detection of a target analyte in a liquid
sample.[1] The integration of gold nanoparticles as the detection label has become a
cornerstone of this technology due to their unique optical properties, stability, and ease of
conjugation with biomolecules.[2][3] AuNPs exhibit a strong color in the visible spectrum due to
localized surface plasmon resonance (LSPR), allowing for straightforward visual detection of
the analyte.[4]
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The principle of a typical sandwich-format LFIA involves the specific recognition of an analyte
by two antibodies. One antibody is conjugated to gold nanoparticles (detector antibody) and
dried on a conjugate pad. The other antibody (capture antibody) is immobilized on the
nitrocellulose membrane, forming the test line. A control line, typically consisting of an anti-
species antibody, is also immobilized on the membrane to validate the assay's performance.[5]

[6]

When a sample containing the analyte is applied to the sample pad, it migrates along the strip
by capillary action.[7] It first rehydrates the AuNP-antibody conjugates. If the analyte is present,
it forms a complex with the detector antibody. This complex then continues to migrate and is
captured by the immobilized antibody at the test line, resulting in the accumulation of gold
nanoparticles and the appearance of a colored line. Excess detector antibody is captured at the
control line, indicating a valid test.

Key Components and Materials

Successful development of a gold nanoparticle-based LFIA relies on the careful selection and
optimization of its components.
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Component

Material

Function

Key
Considerations

Backing Card

Adhesive-coated

plastic

Provides structural
support for the assay

components.[5]

Good adhesion,
rigidity, and chemical

inertness.

Sample Pad

Cellulose fiber, glass
fiber

Receives the sample
and facilitates its even
flow.[5]

Wicking rate, sample
absorption capacity,
and potential for pre-
treatment to adjust
sample pH or block
interfering

substances.[5]

Conjugate Pad

Glass fiber, polyester

Stores the dried
AuNP-antibody
conjugate and
ensures its efficient
release upon sample
application.[6]

Low non-specific
binding, good release
characteristics, and
compatibility with the

conjugation chemistry.

Nitrocellulose

Membrane

Nitrocellulose polymer

Serves as the solid
phase for the
immunoassay, where
the test and control

lines are immobilized.

[5]

Pore size (affects flow
rate and sensitivity),
protein binding
capacity, and

consistency.

Absorbent Pad (Wick)

Cellulose fiber

Absorbs the excess
liquid, maintaining the
capillary flow along
the strip.[7]

High absorption
capacity to ensure
complete sample

migration.

Experimental Protocols
Synthesis of Gold Nanoparticles (40 nm) by Seeded

Growth
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The seeded growth method allows for the synthesis of monodisperse gold nanoparticles with
controlled sizes, which is crucial for assay reproducibility and sensitivity.[4][8]

Materials:

Tetrachloroauric(lll) acid trihydrate (HAuCla-3H20)

Trisodium citrate dihydrate

Hydroquinone

Ultrapure water

All glassware must be thoroughly cleaned with aqua regia and rinsed with ultrapure water.
Protocol:
e Seed Solution Preparation (15-20 nm):

1. Bring 100 mL of a 0.01% (w/v) HAuCla solution to a rolling boil in a flask with vigorous
stirring.

2. Rapidly add 2.5 mL of a 1% (w/v) trisodium citrate solution.
3. The solution color will change from pale yellow to blue-black and finally to a brilliant red.
4. Continue boiling and stirring for an additional 15 minutes.
5. Remove from heat and allow to cool to room temperature.
6. Store the seed solution at 4°C.
e Growth to 40 nm:

1. In a separate flask, add a calculated volume of the seed solution to 100 mL of a 0.01%
(w/v) HAuCla solution under constant stirring. The exact volume of seed solution will need
to be optimized but can be started at 1 mL.

2. Quickly add 100 pL of a 0.03 M hydroquinone solution.
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3. Follow immediately with the addition of 220 uL of a 1% (w/v) trisodium citrate solution.
4. Continue stirring for 30 minutes. The solution should turn a deep red color.

5. Characterize the synthesized AuUNPs using UV-Vis spectroscopy (for Amax) and
Transmission Electron Microscopy (TEM) (for size and morphology). 40 nm AuNPs
typically have a Amax around 530 nm.

Antibody Conjugation to Gold Nanoparticles

Two primary methods are used for conjugating antibodies to gold nanoparticles: passive
adsorption and covalent coupling.

This method relies on electrostatic and hydrophobic interactions between the antibody and the
gold nanopatrticle surface.[9][10] It is a simpler and often effective method.

Materials:

Synthesized 40 nm gold nanopatrticles (OD 1)

Antibody (detector) at a concentration of 1 mg/mL in a low ionic strength buffer (e.g., 2 mM
Borate buffer)

0.1 M Kz2CO:s for pH adjustment

10% (w/v) Bovine Serum Albumin (BSA) solution

1 M NacCl solution

Conjugation buffer (e.g., 2 mM Borate buffer, pH adjusted)
Protocol:
o Determine Optimal pH:

1. Adjust the pH of 1 mL aliquots of the AuNP solution to a range of pH values (e.g., 7.0, 7.5,
8.0, 8.5, 9.0) using 0.1 M K2CO:s.
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2. Add a constant, suboptimal amount of antibody to each aliquot and incubate for 5-10
minutes.

3. Add 100 pL of 1 M NaCl to each tube.

4. Observe the color change. The optimal pH is the lowest pH at which the red color of the
AuNPs is maintained, indicating stability. Aggregation will result in a color change to purple
or blue.

Determine Optimal Antibody Concentration:
1. Using the optimal pH determined above, prepare a series of dilutions of your antibody.

2. Add a constant volume of the pH-adjusted AuNP solution to each antibody dilution and
incubate for 30-60 minutes at room temperature with gentle mixing.

3. Add 100 pL of 1 M NaCl to each tube.

4. The optimal antibody concentration is the minimum amount required to prevent color
change upon salt addition.

Large-Scale Conjugation:
1. Scale up the reaction using the optimal pH and antibody concentration.
2. Incubate for 30-60 minutes at room temperature with gentle mixing.

3. Add 10% BSA solution to a final concentration of 1% to block any remaining surface on
the AuNPs. Incubate for another 30 minutes.

4. Centrifuge the conjugate solution to pellet the AuNP-antibody conjugates. The
centrifugation speed and time will depend on the nanoparticle size (e.g., for 40 nm, ~8,000
x g for 30 minutes).

5. Carefully remove the supernatant and resuspend the pellet in a storage buffer (e.g., PBS
with 1% BSA, 0.05% Tween-20, and a preservative).

6. Store the conjugate at 4°C.
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Covalent conjugation provides a more stable and robust linkage between the antibody and the

gold nanopatrticle.[11][12] This protocol is for carboxylated gold nanoparticles.

Materials:

Carboxyl-functionalized gold nanoparticles (e.g., 40 nm)

Antibody (detector) free of amine-containing buffers (e.g., Tris) and stabilizers (e.g., BSA).
Dialyze or use a buffer exchange column if necessary.

N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)
N-hydroxysulfosuccinimide (Sulfo-NHS)

Activation Buffer (e.g., 10 mM MES, pH 6.0)

Conjugation Buffer (e.g., 10 mM PBS, pH 7.4)

Quenching/Blocking Buffer (e.g., 50 mM Tris-HCI, 1% BSA, pH 7.4)

Washing Buffer (e.g., PBS with 0.05% Tween-20)

Protocol:

¢ Activation of Carboxyl Groups:

1. Resuspend the carboxylated AuUNPs in Activation Buffer.

2. Prepare fresh solutions of EDC (e.g., 10 mg/mL) and Sulfo-NHS (e.g., 10 mg/mL) in
Activation Buffer immediately before use.

3. Add EDC and Sulfo-NHS to the AuNP solution. The exact amounts will need to be
optimized, but a starting point is a 100-fold molar excess of EDC and Sulfo-NHS relative to
the carboxyl groups on the nanoparticle surface.

4. Incubate for 15-30 minutes at room temperature with gentle mixing.

o Conjugation with Antibody:
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1. Centrifuge the activated AuNPs to remove excess EDC and Sulfo-NHS.
2. Resuspend the pellet in Conjugation Buffer.

3. Immediately add the purified antibody to the activated AUNPs. The optimal antibody
concentration should be determined empirically.

4. Incubate for 2-4 hours at room temperature, or overnight at 4°C, with gentle mixing.

Quenching and Blocking:

1. Add the Quenching/Blocking Buffer to stop the reaction and block any unreacted sites on
the AuNPs.

2. Incubate for 30 minutes at room temperature.

Washing and Storage:

1. Centrifuge the conjugate solution to remove unbound antibody and other reagents.
2. Resuspend the pellet in Washing Buffer. Repeat the washing step two more times.

3. After the final wash, resuspend the conjugate in a suitable storage buffer (e.g., PBS with
1% BSA and a preservative).

4. Store the conjugate at 4°C.

Assembly of the Lateral Flow Immunoassay Strip

Materials:

Backing card
Prepared nitrocellulose membrane with immobilized test and control lines
Sample pad

Conjugate pad treated with the AuNP-antibody conjugate
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e Absorbent pad

e Laminator or roller

e Guillotine cutter

Protocol:

e Preparation of Components:

o Nitrocellulose Membrane: Using a dispenser, stripe the capture antibody (test line) and the
control line antibody onto the nitrocellulose membrane. Allow the membrane to dry
completely at 37°C for 1-2 hours.[5]

o Conjugate Pad: Evenly apply the AuNP-antibody conjugate solution to the conjugate pad
and dry it thoroughly. This can be done by dipping or spraying.

e Assembly:
1. Carefully place the nitrocellulose membrane onto the center of the backing card.

2. Position the absorbent pad at one end of the nitrocellulose membrane, ensuring a 1-2 mm
overlap.

3. Place the conjugate pad at the other end of the nitrocellulose membrane, again with a 1-2
mm overlap.

4. Finally, place the sample pad over the conjugate pad with a 1-2 mm overlap.

5. Use a laminator or roller to ensure all components are securely attached to the backing
card without any air bubbles.

o Cutting:

1. Use a guillotine cutter to cut the assembled card into individual test strips of a consistent
width (typically 3-5 mm).

e Packaging:
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1. Store the finished strips in a sealed pouch with a desiccant to protect them from moisture.

Data Presentation: Performance of Gold

Nanoparticle LFIAs

The performance of an LFIA is primarily characterized by its limit of detection (LOD), sensitivity,

and specificity. The size of the gold nanoparticles can significantly influence these parameters.

Influence of Gold Nanoparticle Size on LFIA

Performance
Nanoparticle Size Typical Amax Advantages Disadvantages
Good stability, suitable  Lower signal intensity
20-30 nm ~520-525 nm for competitive compared to larger
assays.[13] particles.
Good balance of
signal intensity and May not be optimal for
40 nm ~530 nm N )
stability, widely used. all assays.
[13][14]
Higher extinction
o ) Can be less stable
coefficient leading to
] and may have slower
60-80 nm ~540-560 nm stronger signal and o
_ _ migration on the
potentially higher
o membrane.[15]
sensitivity.[4][13]
) o Can be more
Very high extinction )
. ) challenging to
>100 nm (e.g., coefficients, offering i
>600 nm o ] synthesize and
nanoshells) significant signal

enhancement.[16]

conjugate, potential

for aggregation.

Quantitative Performance Data for Various Analytes
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. Limit of
Nanoparticl . L o
Analyte Si Detection Sensitivity Specificity Reference
e Size
(LOD)
SARS-CoV-2 -
] Not Specified 1 ng/mL 94.3% 90.9% [17]
RBD Antigen
SARS-CoV-2
Antibodies Not Specified  Not Specified  95.85% 97.47% [18]
(IgG/IgM)
Hepatitis B Not Specified
Surface (showed N N
) 42.7 nm Not Specified  Not Specified  [4]
Antigen greatest
(HBsAQ) sensitivity)
Tuberculosis
ESAT-6 14 nm 0.0625 ng/mL  Not Specified  Not Specified  [19][20]
Antigen
Tuberculosis
CFP-10 14 nm 7.69 ng/mL Not Specified  Not Specified  [19]
Antigen
N 0.12 ng/mL N »
Paraquat Not Specified ] Not Specified  Not Specified  [21]
(instrumental)
Cardiac 150 nm N »
) 0.05 ng/mL Not Specified  Not Specified [22]
Troponin | (nanoshells)
Cardiac N N
) 40 nm 0.5 ng/mL Not Specified  Not Specified  [22]
Troponin |
Erwinia 34.3 nm N .
103 CFU/mL Not Specified  Not Specified  [23]
amylovora (Au@Pt)
Erwinia Not Specified N N
104 CFU/mL Not Specified  Not Specified  [23]
amylovora (AuNPSs)
Mandatory Visualizations
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Caption: Principle of a sandwich-format lateral flow immunoassay.
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Caption: Methods for antibody conjugation to gold nanoparticles.
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Caption: General workflow for developing a gold nanopatrticle LFIA.

Troubleshooting
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Problem

Possible Causes

Suggested Solutions

No Control Line Appears

- Insufficient sample volume.-
Incorrect assembly of the
strip.- Conjugate not releasing
properly.- Degraded conjugate

or control line antibody.

- Ensure sufficient sample
volume is added.- Check for
proper overlap between pads.-
Optimize conjugate pad
treatment (blocking agents,
surfactants).- Use fresh
reagents and store

components properly.

False Positive Results

- Non-specific binding of the
conjugate to the test line.-
Cross-reactivity of antibodies.-
Sample matrix effects (e.qg.,

heterophilic antibodies).

- Optimize blocking of the
nitrocellulose membrane and
conjugate pad.- Use highly
specific monoclonal
antibodies.- Add blocking

agents to the sample buffer.

False Negative Results

- Analyte concentration below
the LOD.- "Hook effect" due to
very high analyte
concentration.- Degraded

analyte or antibodies.

- Use a more sensitive assay
format or increase sample
volume.- Dilute the sample and
re-test.- Ensure proper sample

handling and storage.

Uneven Color Development

- Uneven coating of antibodies
on the membrane.-
Inconsistent flow rate.-
Hydrophobic spots on the
membrane.

- Optimize antibody dispensing
technigue.- Ensure consistent
quality of membrane and
pads.- Check for contamination

of materials.

Slow or No Flow

- Incorrect pore size of the
membrane.- Blockage of the
membrane pores.- Viscous

sample.

- Select a membrane with a
suitable flow rate.- Ensure
proper sample filtration if
necessary.- Dilute the sample
in an appropriate running
buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Comparison of Single- and Mixed-Sized Gold Nanoparticles on Lateral Flow Assay for
Albumin Detection - PMC [pmc.ncbi.nlm.nih.gov]

o 2. fortislife.com [fortislife.com]

¢ 3. abingdonhealth.com [abingdonhealth.com]

¢ 4. mdpi.com [mdpi.com]

¢ 5. creative-diagnostics.com [creative-diagnostics.com]

¢ 6. Development and Troubleshooting in Lateral Flow Immunochromatography Assays - PMC
[pmc.ncbi.nlm.nih.gov]

o 7. lateralflows.com [lateralflows.com]

¢ 8. d-nb.info [d-nb.info]

¢ 9. nanocomposix.com [nanocomposix.com]

¢ 10. abingdonhealth.com [abingdonhealth.com]

e 11. Antibody-Gold Nanoparticle Covalent Conjugation Guide - CD Bioparticles [cd-
bioparticles.com]

e 12. researchgate.net [researchgate.net]
¢ 13. nanohybrids.net [nanohybrids.net]

e 14. researchgate.net [researchgate.net]
e 15. tandfonline.com [tandfonline.com]

e 16. lubio.ch [lubio.ch]

e 17. Gold nanoparticle conjugate-based lateral flow immunoassay (LFIA) for rapid detection
of RBD antigen of SARS-CoV-2 in clinical samples using a smartphone-based application -
PMC [pmc.ncbi.nlm.nih.gov]

¢ 18. Gold Nanopatrticle-Mediated Lateral Flow Assays for Detection of Host Antibodies and
COVID-19 Proteins - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 16/18 Tech Support


https://www.benchchem.com/product/b15722203?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8301757/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8301757/
https://www.fortislife.com/protocols/nanomaterial-protocols/bioready-150-nm-carboxyl-gold-nanoshells-covalent-conjugation-protocol
https://www.abingdonhealth.com/3-key-elements-successful-lateral-flow-assay-manufacturing/
https://www.mdpi.com/1424-8220/16/12/2154
https://www.creative-diagnostics.com/lateral-flow-immunoassay-protocol.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7994469/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7994469/
https://lateralflows.com/lateral-flow-assays/
https://d-nb.info/1152170937/34
https://nanocomposix.com/pages/passive-physisorbed-nanoparticle-conjugation-for-lateral-flow-assays
https://www.abingdonhealth.com/lfa-design-mastering-art-of-choosing-gold/
https://www.cd-bioparticles.com/support/covalent-conjugation-of-antibody-to-gold-nanoparticles.html
https://www.cd-bioparticles.com/support/covalent-conjugation-of-antibody-to-gold-nanoparticles.html
https://www.researchgate.net/figure/An-antibody-is-coupled-to-a-PEGylated-gold-nanoparticle-through-EDC-NHS-chemistry-A_fig3_301773279
https://nanohybrids.net/pages/gold-nanoparticles-for-lateral-flow-assays
https://www.researchgate.net/publication/340722352_Development_and_Troubleshooting_in_Lateral_Flow_Immunochromatography_Assays
https://www.tandfonline.com/doi/full/10.1080/17458080.2020.1775197
https://www.lubio.ch/assets/PDFs/nanoComposix-Handbook-Gold_Nanomaterial_Based_Lateral_Flow_Assay_Applications.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9877930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9877930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9877930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9102158/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9102158/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 19. mdpi.com [mdpi.com]

o 20. Development of Gold-Nanoparticle-Based Lateral Flow Immunoassays for Rapid
Detection of TB ESAT-6 and CFP-10 - PMC [pmc.ncbi.nim.nih.gov]

e 21. mdpi.com [mdpi.com]
o 22. Sensitivity Lateral Flow Diagnostic Assays [sigmaaldrich.com]

o 23. Comparative Study of Four Coloured Nanoparticle Labels in Lateral Flow Immunoassay -
PMC [pmc.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Application Notes and Protocols: Gold Nanoparticles in
Lateral Flow Immunoassays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15722203/docs#application-notes-and-protocols-
gold-nanoparticles-in-lateral-flow-immunoassays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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